Cas no 89611-02-9 (Benzoic acid, 3-hydroxy-5-(methylamino)-, hydrochloride)

Benzoic acid, 3-hydroxy-5-(methylamino)-, hydrochloride structure
89611-02-9 structure
Product Name:Benzoic acid, 3-hydroxy-5-(methylamino)-, hydrochloride
CAS No:89611-02-9
MF:C8H10ClNO3
MW:203.622901439667
CID:594873
PubChem ID:70476614
Update Time:2025-04-19

Benzoic acid, 3-hydroxy-5-(methylamino)-, hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-hydroxy-5-(methylamino)-, hydrochloride
    • 3-hydroxy-5-(methylamino)benzoic acid,hydrochloride
    • 3-Hydroxy-5-(methylamino)benzoic acid--hydrogen chloride (1/1)
    • SCHEMBL10935483
    • 89611-02-9
    • DTXSID30742082
    • Inchi: 1S/C8H9NO3.ClH/c1-9-6-2-5(8(11)12)3-7(10)4-6;/h2-4,9-10H,1H3,(H,11,12);1H
    • InChI Key: ANMNOARWGQLKAB-UHFFFAOYSA-N
    • SMILES: Cl.OC1C=C(C(=O)O)C=C(C=1)NC

Computed Properties

  • Exact Mass: 203.0349209g/mol
  • Monoisotopic Mass: 203.0349209g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.6Ų
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